Cas no 7512-81-4 (Butanoic acid,2,4,6-trichlorophenyl ester)

Butanoic acid,2,4,6-trichlorophenyl ester structure
7512-81-4 structure
Product Name:Butanoic acid,2,4,6-trichlorophenyl ester
CAS No:7512-81-4
MF:C10H9Cl3O2
MW:267.53626036644
CID:576137
PubChem ID:346242
Update Time:2025-04-19

Butanoic acid,2,4,6-trichlorophenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2,4,6-trichlorophenyl ester
    • (2,4,6-trichlorophenyl) butanoate
    • (2.4.6-Trichlor-phenyl)-butyrat
    • 2,4,6-Trichlorophenyl butyrate
    • AC1L84JM
    • Buttersaeure-(2,4,6-trichlor-phenylester)
    • butyric acid-(2,4,6-trichloro-phenyl ester)
    • Butyric acid, 2,4,6-trichlorophenyl ester
    • ET6666666
    • LS-48191
    • NIOSH
    • NSC404403
    • 7512-81-4
    • NSC-404403
    • ET66666660
    • DTXSID00323605
    • AKOS006439148
    • Butanoic acid, 2,4,6-trichlorophenyl ester
    • NIOSH/ET6666666
    • Inchi: 1S/C10H9Cl3O2/c1-2-3-9(14)15-10-7(12)4-6(11)5-8(10)13/h4-5H,2-3H2,1H3
    • InChI Key: QQSNAFDIYXJZFA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OC(CCC)=O)Cl)Cl

Computed Properties

  • Exact Mass: 265.96697
  • Monoisotopic Mass: 265.967
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.365
  • Boiling Point: 331.2°C at 760 mmHg
  • Flash Point: 134.1°C
  • Refractive Index: 1.54
  • PSA: 26.3
  • LogP: 4.35230
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